Cas no 13370-62-2 (N-(4-Bromophenyl)glycine)

• Product Name: N-(4-Bromophenyl)glycine
• CAS No: 13370-62-2
• MF: C₈H₈BrNO₂
• MW: 230.058621406555
• MDL: MFCD00706053
• CID: 820186
• PubChem ID: 6917281
• Update Time: 2025-11-05

N-(4-Bromophenyl)glycine Chemical and Physical Properties

Names and Identifiers

• 2-((4-Bromophenyl)amino)acetic acid
• [(4-BROMOPHENYL)AMINO]ACETIC ACID
• 2-(4-bromoanilino)acetic acid
• 2-(4-Bromophenylamino)acetic acid
• AKOS BB-8683
• N-(4-bromophenyl)glycine
• Glycine, N-(4-broMophenyl)-
• 2-[(4-bromophenyl)amino]ethanoic acid
• ALBB-027322
• N-(4-Bromophenyl)glycine (Ph(4-Br)-Gly-OH)
• PEWAAAOJNYRFMW-UHFFFAOYSA-N
• DB-032351
• 2-((4-Bromophenyl)amino)aceticacid
• PEWAAAOJNYRFMW-UHFFFAOYSA-
• DTXSID30426052
• InChI=1/C8H8BrNO2/c9-6-1-3-7(4-2-6)10-5-8(11)12/h1-4,10H,5H2,(H,11,12)
• GS-5447
• AKOS000102000
• CL8804
• Z274534708
• 13370-62-2
• 2-[(4-bromophenyl)amino]acetic acid
• SCHEMBL161755
• (4-bromo-phenylamino)-acetic acid
• CS-0208031
• EN300-78418
• MFCD00706053
• (4-bromophenylamino)acetic acid
• p-Bromanilin-Eisessig
• N-(4-Bromophenyl)glycine

• MDL： MFCD00706053
• Inchi： 1S/C8H8BrNO2/c9-6-1-3-7(4-2-6)10-5-8(11)12/h1-4,10H,5H2,(H,11,12)
• InChI Key： PEWAAAOJNYRFMW-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)NCC(=O)O

Computed Properties

• Exact Mass: 228.97384
• Monoisotopic Mass: 228.97384g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• PSA: 49.33

Additional information on N-(4-Bromophenyl)glycine

Professional Introduction to N-(4-Bromophenyl)glycine (CAS No. 13370-62-2)

N-(4-Bromophenyl)glycine, with the chemical formula C₈H₇BrNO₂ and a CAS number of 13370-62-2, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of amino acid derivatives and has garnered considerable attention due to its versatile applications in drug development and molecular research.

The molecular structure of N-(4-Bromophenyl)glycine features a brominated phenyl ring attached to an amino acid backbone. This unique configuration makes it a valuable intermediate in the synthesis of various pharmacologically active molecules. The presence of the bromine atom on the phenyl ring enhances its reactivity, allowing for further functionalization through cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings.

In recent years, N-(4-Bromophenyl)glycine has been extensively studied for its potential in the development of novel therapeutic agents. Its structural motif is particularly relevant in the design of small-molecule inhibitors targeting enzymes involved in critical biological pathways. For instance, researchers have explored its utility in creating inhibitors for kinases and other enzymes implicated in cancer and inflammatory diseases.

One of the most compelling aspects of N-(4-Bromophenyl)glycine is its role in peptidomimetics, where it serves as a building block for designing molecules that mimic the behavior of natural peptides but with enhanced stability and bioavailability. The bromine substituent on the phenyl ring facilitates the introduction of diverse side chains, enabling the creation of complex structures with tailored biological activities.

Recent advancements in computational chemistry have further highlighted the significance of N-(4-Bromophenyl)glycine. Molecular modeling studies have demonstrated its potential as a scaffold for developing drugs with improved pharmacokinetic properties. These studies suggest that modifications to the phenyl ring and the amino acid backbone can significantly influence drug solubility, metabolic stability, and target binding affinity.

The compound's relevance extends to materials science as well. Researchers have investigated its use in polymer chemistry, where it can contribute to the development of novel materials with specific optical and electronic properties. The bromine atom's ability to participate in various chemical reactions makes it an excellent candidate for introducing functional groups that can modify material characteristics.

In summary, N-(4-Bromophenyl)glycine (CAS No. 13370-62-2) is a multifaceted compound with broad applications in pharmaceuticals, peptidomimetics, and materials science. Its unique structural features and reactivity make it a valuable tool for synthetic chemists and biologists alike. As research continues to uncover new methodologies and applications, the importance of this compound is expected to grow even further.